Cas no 202823-22-1 (5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one)

• Product Name: 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one
• CAS No: 202823-22-1
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4633797
• PubChem ID: 15462811
• Update Time: 2025-07-18

5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-[4-(TRIFLUOROMETHYL)PHENYL]-3H-1,3,4-OXADIAZOL-2-ONE
• 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one
• 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-(3H)-one
• 5-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazol-2(3H)-one
• ODC101381
• 5-[4-(Trifluoromethyl)phenyl]-1.3,4-oxadiazol-2(3H)-one
• 5-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole-2(3H)-one
• 5-[4-(trifluoromethyl)phenyl]-2,3-dihydro-1,3,4-oxadiazol-2-one
• 5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazol-2-ol
• CHEMBL4759088
• US11634391, Compound 85
• SCHEMBL21777008
• BDBM50554467
• AKOS013514780
• 1,3,4-Oxadiazol-2(3H)-one, 5-[4-(trifluoromethyl)phenyl]-
• SCHEMBL5538173
• G82920
• 202823-22-1
• BS-32062
• BDBM600860

• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)6-3-1-5(2-4-6)7-13-14-8(15)16-7/h1-4H,(H,14,15)
• InChI Key： BCRSLAQHKCXLSV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2=NNC(=O)O2)=CC=1)(F)F

Computed Properties

• Exact Mass: 230.03031189g/mol
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one

5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one: A Comprehensive Overview

5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one (CAS No. 202823-22-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,3,4-oxadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one.

Chemical Structure and Synthesis: The chemical structure of 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one is characterized by a 1,3,4-oxadiazole ring fused with a trifluoromethyl-substituted phenyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity. The synthesis of this compound typically involves the cyclization of an appropriate amide and nitrile under specific reaction conditions. Recent studies have explored various synthetic routes to improve the yield and purity of 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one, including microwave-assisted synthesis and green chemistry approaches.

Biological Activities: One of the key areas of interest in the study of 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one is its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one selectively inhibits the growth of breast cancer cells by inducing apoptosis through the modulation of key signaling pathways. Additionally, this compound has been found to possess antimicrobial properties against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.

Mechanism of Action: The mechanism by which 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one exerts its biological effects is an active area of research. Studies have suggested that the compound may target multiple cellular processes involved in cancer progression and microbial infection. For example, it has been shown to inhibit the activity of specific enzymes involved in DNA replication and repair in cancer cells. Furthermore, the compound's ability to disrupt bacterial cell membranes and inhibit protein synthesis contributes to its antimicrobial activity.

Clinical Applications: While 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one is still primarily studied in preclinical settings, its promising biological activities have sparked interest in its potential clinical applications. Preclinical studies have demonstrated its efficacy in animal models of cancer and microbial infections. However, further research is needed to evaluate its safety and efficacy in human trials. Ongoing clinical trials are exploring the use of this compound as a therapeutic agent for various diseases.

Current Research Trends: The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one. For instance, researchers are investigating the use of this compound as a lead molecule for the development of novel drug candidates with improved pharmacokinetic properties and reduced side effects. Additionally, efforts are being made to optimize its chemical structure through rational drug design approaches to enhance its potency and selectivity.

Safety Considerations: As with any new chemical entity, safety considerations are paramount in the development and application of 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to ensure its long-term safety profile before it can be considered for clinical use.

FUTURE PERSPECTIVES: The future outlook for 5-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one is promising. Ongoing research is focused on elucidating its detailed mechanism of action and optimizing its chemical structure for improved therapeutic outcomes. With continued advancements in medicinal chemistry and drug discovery technologies, it is anticipated that this compound will play a significant role in the development of new treatments for various diseases.